N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C16H13ClN2O3/c1-10-11(17)5-4-6-12(10)18-15(20)9-19-13-7-2-3-8-14(13)22-16(19)21/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: USMAHOVQZLVQNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide is not fully understood. However, studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. It may also inhibit the production of pro-inflammatory cytokines and modulate the immune response.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit antibacterial activity against Staphylococcus aureus and Escherichia coli. In addition, it has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide in lab experiments is its potential as a fluorescent probe for detecting metal ions in biological samples. It is also relatively easy to synthesize and has been found to exhibit potent antimicrobial and anti-inflammatory properties. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the research on N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide. One direction is to further investigate its potential as a fluorescent probe for detecting metal ions in biological samples. Another direction is to elucidate its mechanism of action and explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, more studies are needed to evaluate its safety and toxicity in vivo.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide involves the reaction of 2-aminophenol with chloroacetyl chloride in the presence of triethylamine and dichloromethane. The resulting intermediate is then reacted with 3-chloro-2-methylbenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and dimethylformamide (DMF) to yield the final product.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. In addition, it has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological samples.